1H-1,2,3-Triazole-1-acetic acid hydrazide

• Molecular Formula: C4H7N5O
• Molecular Weight: 141.13 g/mol
• IUPAC Name: 2-(triazol-1-yl)acetohydrazide
• InChI: InChI=1S/C4H7N5O/c5-7-4(10)3-9-2-1-6-8-9/h1-2H,3,5H2,(H,7,10)
• InChI Key: LACAXGGJCCJQOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=N1)CC(=O)NN

Description

1H-1,2,3-Triazole-1-acetic acid hydrazide is a useful research compound. Its molecular formula is C4H7N5O and its molecular weight is 141.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

As described for example 112a, [1,2,3]triazol-1-yl-acetic acid ethyl ester in ethanol was reacted with hydrazine hydrate (2 equivalents) and the resulting mixture heated under reflux for 3 h. The mixture was cooled to 4° C. and the precipitated product was filtered off and dried to afford the title compound as a white solid (yield: 73%). MS: m/e=141.2[M]+.